6-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one

Specification

• Molecular Formula: C12H13FN2O
• Molecular Weight: 220.24 g/mol
• IUPAC Name: 6-fluoro-2-pyrrolidin-3-yl-3H-isoindol-1-one
• Standard InChI: InChI=1S/C12H13FN2O/c13-9-2-1-8-7-15(10-3-4-14-6-10)12(16)11(8)5-9/h1-2,5,10,14H,3-4,6-7H2
• Standard InChI Key: YVNXICYAFHSLDL-UHFFFAOYSA-N
• SMILES: C1CNCC1N2CC3=C(C2=O)C=C(C=C3)F
• Canonical SMILES: C1CNCC1N2CC3=C(C2=O)C=C(C=C3)F

Introduction

6-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one is a synthetic organic compound with a unique chemical structure, featuring a fluorine atom and a pyrrolidine ring attached to an isoindolinone backbone. This compound is of interest in various chemical and pharmaceutical applications due to its potential biological activities. The CAS number for this compound is 1092295-70-9.

Synthesis and Preparation

The synthesis of 6-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one typically involves complex organic reactions, although specific synthesis methods are not detailed in the available literature. The compound is commercially available from suppliers like Parchem and VWR.

Biological Activities

While specific biological activities of 6-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one are not extensively documented, compounds with similar structures often exhibit potential in pharmaceutical applications, such as anticancer or antiviral activities. For instance, related isoindolinone derivatives have shown promise in antiproliferative and anti-SARS-CoV-2 studies.

Stereoisomers

A stereoisomer of this compound, (S)-6-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride, is also known. This form has a CAS number of 1787401-93-7 and is used in specialized applications.

Stereoisomer	CAS Number	Formula
(S)-6-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride	1787401-93-7	C₁₂H₁₄ClFN₂O

Research Findings and Future Directions

Given the limited specific research findings on 6-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one, future studies could focus on its potential biological activities, such as anticancer or antiviral properties. The compound's unique structure suggests it may be a candidate for drug development or as a building block in organic synthesis.